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Cat. No.: B15621687

For Researchers, Scientists, and Drug Development Professionals

Introduction

B-cell ymphoma 6 (BCL6) is a transcriptional repressor protein that is a key driver in several
types of non-Hodgkin's lymphoma, including diffuse large B-cell lymphoma (DLBCL).
CCT373566 is a potent and orally active molecular glue degrader that induces the degradation
of BCL6.[1] This document provides a detailed protocol for detecting the degradation of BCL6
in cultured cells upon treatment with CCT373566 using the Western blot technique.

Mechanism of Action of CCT373566

CCT373566 functions as a "molecular glue," inducing the polymerization of BCL6. This drug-
induced polymerization facilitates the recognition of BCL6 by the E3 ubiquitin ligase SIAHL.
Subsequently, SIAH1 ubiquitinates the polymerized BCL6, marking it for degradation by the
26S proteasome. This targeted degradation of BCL6 leads to the suppression of its
downstream transcriptional targets and exhibits potent anti-proliferative effects in BCL6-
dependent cancer cell lines.
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Caption: CCT373566-induced BCL6 degradation pathway.

Quantitative Data Summary

The following table summarizes the quantitative data regarding the efficacy of CCT373566 in
inducing BCL6 degradation and its anti-proliferative effects in various DLBCL cell lines.

Parameter Cell Line Value Reference
IC50 (Degradation) - 0.7 nM N/A
IC50 (Degradation) - 2.2nM [1]
Anti-proliferative

o HT Potent [2][3]
Activity
Anti-proliferative

o Karpas 422 Potent [2][3]
Activity
Anti-proliferative

o SU-DHL-4 Potent [2][3]
Activity
Anti-proliferative

OCl-Ly1 Potent [2][3]

Activity

Experimental Protocol: Western Blot for BCL6
Degradation

This protocol outlines the steps to assess the degradation of BCL6 in DLBCL cell lines (e.g.,
SU-DHL-4, OCI-Ly1) following treatment with CCT373566.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buffers and stock solutions for western blot | Abcam [abcam.com]

2. pubs.acs.org [pubs.acs.org]

3. Improved Binding Affinity and Pharmacokinetics Enable Sustained Degradation of BCL6 In
Vivo - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Detection of BCL6
Degradation by CCT373566 using Western Blot]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15621687#western-blot-protocol-to-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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